1-(4-fluorophenyl)-9-methoxy-2-[4-(methylsulfanyl)phenyl]-1H,2H,3H,4H,5H-chromeno[2,3-d]pyrimidine-4-thione

• IUPAC Name: 1-(4-fluorophenyl)-9-methoxy-2-(4-methylsulfanylphenyl)-3,5-dihydro-2H-chromeno[2,3-d]pyrimidine-4-thione
• InChI: InChI=1S/C25H21FN2O2S2/c1-29-21-5-3-4-16-14-20-24(31)27-23(15-6-12-19(32-2)13-7-15)28(25(20)30-22(16)21)18-10-8-17(26)9-11-18/h3-13,23H,14H2,1-2H3,(H,27,31)
• InChI Key: WSPKNVWCBPLPGT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC3=C(C2)C(=S)NC(N3C4=CC=C(C=C4)F)C5=CC=C(C=C5)SC
• Molecular Formula: C25H21FN2O2S2
• Molecular Weight: 464.6 g/mol
• CAS No.: 912774-24-4

Description

The compound is a derivative of chromeno[2,3-d]pyrimidine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring. They are of great interest in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a chromeno[2,3-d]pyrimidine core, with various substituents attached to it. These include a 4-fluorophenyl group, a methoxy group, and a 4-(methylsulfanyl)phenyl group. The exact structure would need to be confirmed through techniques such as NMR spectroscopy or X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-donating and electron-withdrawing properties of its substituents. For example, the fluorophenyl and methoxy groups might activate the compound towards electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, solubility, melting point, and boiling point would depend on the nature and position of the substituents on the chromeno[2,3-d]pyrimidine core.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many chromeno[2,3-d]pyrimidines are known to have antiviral, anticancer, antioxidant, and antimicrobial activity. The exact mechanism would need to be determined through biological testing.

Safety and Hazards

The safety and hazards associated with this compound would need to be determined through specific toxicological studies. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Given the diverse biological activities of chromeno[2,3-d]pyrimidines, this compound could be of interest for further study in medicinal chemistry. Future work could involve synthesizing a variety of derivatives and testing their biological activity to identify potential drug candidates.